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Compound of Interest

Compound Name: Trizma citrate tribasic

Cat. No.: B12041681

Get Quote

Technical Whitepaper & Application Guide

Part 1: Executive Summary & Chemical Identity
Trizma citrate tribasic (CAS 6986-91-0) is a specialized ionic salt composed of

Tris(hydroxymethyl)aminomethane and Citric acid in a 3:1 molar ratio. Unlike standard Tris-HCl

buffers, which introduce high concentrations of chloride ions (

) that can inhibit specific enzymatic reactions or interfere with protein crystallography, Trizma
citrate provides a halide-free buffering environment with the added benefit of metal chelation.
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Property Specification

Chemical Name
Tris(hydroxymethyl)aminomethane citrate

(Tribasic)

CAS Number 6986-91-0

Stoichiometry 3 moles Tris : 1 mole Citric Acid

Molecular Formula

Molecular Weight 555.53 g/mol

Appearance
White crystalline powder or supplied as 1M

Solution

Solubility
Highly soluble in water (

)

Primary pH Range
~7.0 – 7.5 (native solution); Buffer range 7.0 –

9.0

Part 2: Physicochemical Mechanism
The Dual-Action Buffer System
Trizma citrate tribasic functions as a "self-buffering" salt. Upon dissolution, it dissociates into

three Tris-H+ cations and one Citrate

anion. This creates a unique dual-system:

Tris Component (

): Provides buffering capacity in the physiological range (pH 7.0 – 9.0).

Citrate Component (

): Acts as a counter-ion and weak buffer in the slightly acidic range, while simultaneously
sequestering divalent cations.

Metal Chelation
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The citrate anion is a potent chelator of divalent metals (

,

,

). In molecular biology, this property is exploited to inhibit metalloproteases and nucleases
(which require metal cofactors) without denaturing the target proteins or nucleic acids.

Halide-Free Environment
Many enzymes (e.g., certain DNA polymerases, metabolic enzymes like glucose-6-

phosphatase) are inhibited by high ionic strength or specifically by chloride ions found in Tris-

HCl. Trizma citrate eliminates this variable, making it the standard for kinetic studies of halide-

sensitive enzymes.

Visualization: Chemical Equilibrium
The following diagram illustrates the dissociation and buffering equilibrium of the tribasic salt in

water.
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Figure 1: Dissociation pathway of Trizma Citrate Tribasic, highlighting its dual role in buffering

and metal chelation.

Part 3: Applications & Experimental Protocols
Application 1: Antigen Retrieval (IHC)
While sodium citrate is common, Tris-Citrate buffers are used for heat-induced epitope retrieval

(HIER) when a higher pH (pH 8-9) is required to break methylene bridges formed by formalin
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fixation. The Tris base facilitates the high pH stability, while citrate aids in calcium sequestration

to unmask epitopes.

Application 2: RNA Preservation
In RNA extraction buffers, Trizma citrate is superior to Tris-HCl. The citrate anion chelates

magnesium (

), which is an essential cofactor for RNase A activity. This passive inhibition of RNases protects
RNA integrity during isolation.

Application 3: Crystallography
In protein crystallography, the specific "salting-in" or "salting-out" effects of citrate versus

chloride can drastically alter crystal lattice formation. Trizma citrate is used to screen

crystallization conditions where chloride ions might interfere with the active site or crystal

packing.

Protocol: Preparation of 1.0 M Halide-Free Tris-Citrate
Stock
Objective: Create a 1.0 M stock solution (based on Tris concentration) that is completely free of

chloride ions.

Materials:

Trizma Citrate Tribasic (MW 555.53 g/mol ) OR

Tris Base (MW 121.14 g/mol ) + Citric Acid Anhydrous (MW 192.12 g/mol )

Ultrapure Water (18.2 MΩ·cm)

Method A: Using the Tribasic Salt (CAS 6986-91-0)[1]

Weigh: To prepare 100 mL of 1.0 M (Tris-equivalent) solution, weigh 18.52 g of Trizma
Citrate Tribasic.

Note on Molarity: The salt is 3 Tris : 1 Citrate. If you need 1.0 M Tris, you use 1/3 of the

salt's MW per liter. If you need 1.0 M Salt, use 55.55 g/100mL. Standard convention
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usually refers to the Tris concentration.

Calculation for 1M Tris equivalent:

.

For 100 mL:

.

Dissolve: Add to 80 mL of ultrapure water. Stir until completely dissolved.

Check pH: The native pH will be approximately 7.3 – 7.5.

Adjust (Optional):

To lower pH: Add Citric Acid (solid or concentrated solution). DO NOT use HCl.

To raise pH: Add Tris Base (solid). DO NOT use NaOH (unless Na+ is acceptable).

Finalize: Adjust volume to 100 mL with water. Filter sterilize (0.22 µm).

Method B: In-Situ Preparation (If Salt is Unavailable)

Dissolve 12.11 g Tris Base (1.0 M final) in 80 mL water.

Add 6.40 g Citric Acid (0.33 M final) to achieve the 3:1 ratio.

Adjust volume to 100 mL.

Visualization: Buffer Selection Logic
Use this decision tree to determine when to utilize Trizma Citrate over standard buffers.
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Figure 2: Decision matrix for selecting Trizma Citrate Tribasic versus Tris-HCl or Tris-Acetate.

Part 4: Safety & Handling
Hazards: Trizma citrate tribasic is generally classified as a mild irritant (Skin Irrit. 2, Eye

Irrit. 2).

Handling: Wear standard PPE (gloves, safety glasses). Avoid inhalation of powder.

Storage: Hygroscopic. Store at room temperature in a tightly sealed container. Solutions are

stable for months at 4°C but susceptible to microbial growth; filter sterilization is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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